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Compound of Interest

Compound Name:
1-(2,5-Dihydroxyphenyl)butan-1-

one

Cat. No.: B1615034 Get Quote

This technical guide provides a comprehensive overview of 1-(2,5-dihydroxyphenyl)butan-1-
one, a phenolic compound of interest to researchers and professionals in drug development

and chemical synthesis. This document details its chemical identity, physicochemical

properties, a proposed synthesis protocol, and a discussion of its potential biological activities.

Chemical Identity
IUPAC Name: 1-(2,5-dihydroxyphenyl)butan-1-one[1][2]

Synonyms:

2',5'-Dihydroxybutyrophenone

2-Butyrylhydroquinone

NSC 112924[1]

4693-16-7 (CAS Number)[1][2]

Physicochemical Properties
A summary of the key quantitative data for 1-(2,5-dihydroxyphenyl)butan-1-one is presented

in Table 1. This data is essential for its handling, characterization, and application in

experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1615034?utm_src=pdf-interest
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/acetophenones/mm4693167
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/acetophenones/mm4693167
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of 1-(2,5-Dihydroxyphenyl)butan-1-one

Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1]

XLogP3 2.3 [1]

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 3

Topological Polar Surface Area 57.5 Å² [1]

Heavy Atom Count 13

Complexity 179 [1]

Monoisotopic Mass 180.078644241 Da [1]

Synthesis Protocol
While a specific experimental protocol for the synthesis of 1-(2,5-dihydroxyphenyl)butan-1-
one is not readily available in the reviewed literature, a suitable method is the Friedel-Crafts

acylation of hydroquinone. This proposed protocol is adapted from the synthesis of the related

isomer, 1-(3,4-dihydroxyphenyl)butan-1-one, which utilizes a similar electrophilic aromatic

substitution reaction.[3]

Proposed Experimental Protocol: Friedel-Crafts Acylation of Hydroquinone

Objective: To synthesize 1-(2,5-dihydroxyphenyl)butan-1-one from hydroquinone and butyryl

chloride.

Materials:

Hydroquinone
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Butyryl chloride

Aluminum chloride (AlCl₃)

1,2-Dichloroethane (anhydrous)

Ice

5% Hydrochloric acid (HCl)

Ethyl acetate

Sodium sulfate (Na₂SO₄), anhydrous

Silica gel for column chromatography

Hexane

Acetone

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), suspend hydroquinone and aluminum chloride in anhydrous 1,2-

dichloroethane.

Cool the suspension in an ice bath.

Slowly add butyryl chloride to the stirred suspension over a period of 1 hour, maintaining the

temperature at 0-5 °C.

After the addition is complete, continue stirring the reaction mixture in the ice bath for an

additional 3 hours.

Allow the reaction mixture to warm to room temperature and stir for another 20 hours.

Quench the reaction by carefully pouring the mixture into a beaker containing a cold 5%

hydrochloric acid solution.
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If a precipitate forms, it should be collected by filtration, washed with water, and dried.

Separate the organic layer of the filtrate. Wash the organic layer with water and dry it over

anhydrous sodium sulfate.

The aqueous layer should be extracted multiple times with ethyl acetate.

Combine the ethyl acetate extracts, wash with water, and dry over anhydrous sodium sulfate.

Evaporate the solvent from the organic layer and the ethyl acetate extracts under reduced

pressure.

Combine the resulting residue with the previously collected precipitate.

For purification, the crude product can be subjected to flash chromatography on silica gel,

using a mixture of hexane and acetone as the eluent.[3]

Potential Biological Activity
Direct studies on the biological activity of 1-(2,5-dihydroxyphenyl)butan-1-one are limited in

the current scientific literature. However, based on its chemical structure as a phenolic

compound, some potential activities can be inferred.

Antioxidant Activity: Phenolic compounds, particularly those with multiple hydroxyl groups on

the aromatic ring, are known for their antioxidant properties. The hydroxyl groups of 1-(2,5-
dihydroxyphenyl)butan-1-one can donate a hydrogen atom to neutralize free radicals,

thereby mitigating oxidative stress. The position of the hydroxyl groups influences the

antioxidant capacity. Studies on various dihydroxybenzoic acids have shown that the relative

positions of the hydroxyl groups are a key determinant of their antioxidant activity.[4]

Cytotoxicity: Related compounds, such as 2,5-dihydroxychalcones, have been synthesized and

evaluated for their cytotoxicity against tumor cell lines.[5] This suggests that 1-(2,5-
dihydroxyphenyl)butan-1-one could be a scaffold for the development of novel cytotoxic

agents. Further research is needed to evaluate its specific cytotoxic profile and mechanism of

action.
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It is important to note that while the 2,4-dihydroxy and 2,6-dihydroxy isomers of butyrophenone

have been investigated for their biological activities, these findings cannot be directly

extrapolated to the 2,5-dihydroxy isomer.[6]

Visualizations
Diagram 1: Proposed Synthesis of 1-(2,5-Dihydroxyphenyl)butan-1-one

Reactants

Catalyst & Solvent

Reaction Process Workup & Purification Final ProductHydroquinone

Friedel-Crafts Acylation
(0°C to RT)

Butyryl Chloride

AlCl₃

1,2-Dichloroethane

Quenching (5% HCl) Extraction (Ethyl Acetate) Column Chromatography 1-(2,5-Dihydroxyphenyl)
butan-1-one

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-(2,5-dihydroxyphenyl)butan-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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